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Compound of Interest

Compound Name:
2-Chloro-n,n-dimethylacetamide-

d3

Cat. No.: B12400631 Get Quote

An In-depth Technical Guide to 2-Chloro-N,N-
dimethylacetamide-d3
This technical guide provides a comprehensive overview of the chemical properties, structure,

and relevant experimental protocols for 2-Chloro-N,N-dimethylacetamide-d3. The information

is intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Chemical Properties and Identification
2-Chloro-N,N-dimethylacetamide-d3 is the deuterated form of 2-Chloro-N,N-

dimethylacetamide.[1][2] Deuterium labeling is a common strategy in pharmaceutical research

to study the metabolic fate of drug candidates.[1] The physical and chemical properties of the

deuterated compound are very similar to its non-deuterated analogue.

Table 1: Chemical and Physical Properties
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Property Value Source

Molecular Formula C₄H₅D₃ClNO [1]

Molecular Weight 124.58 g/mol [1]

CAS Number 1219802-19-3 [1]

Non-Deuterated Molecular

Formula
C₄H₈ClNO [3]

Non-Deuterated Molecular

Weight
121.57 g/mol [4]

Non-Deuterated CAS Number 2675-89-0 [3][4]

Appearance Liquid [4]

Density (non-deuterated) 1.182 g/mL at 20 °C [4]

Refractive Index (non-

deuterated)
n20/D 1.479 [4]

Flash Point (non-deuterated)
> 110 °C (> 230 °F) - closed

cup
[4]

Solubility
Soluble in a wide range of

organic solvents.
[5]

Identifiers for Non-Deuterated Form:

IUPAC Name: 2-chloro-N,N-dimethylacetamide[3]

SMILES: CN(C)C(=O)CCl[3][4]

InChI: 1S/C4H8ClNO/c1-6(2)4(7)3-5/h3H2,1-2H3[3][4]

Synonyms: N,N-Dimethylchloroacetamide, Acetamide, 2-chloro-N,N-dimethyl-[3]

Chemical Structure
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The molecular structure of 2-Chloro-N,N-dimethylacetamide-d3 consists of a central

acetamide group where the two protons on the N-methyl groups are substituted with deuterium.

A chlorine atom is attached to the alpha-carbon.

Caption: Molecular structure of 2-Chloro-N,N-dimethylacetamide-d3.

Experimental Protocols
A. Synthesis of N,N-dimethyl Chloroacetamide

A common method for the synthesis of the non-deuterated analogue involves the amidation of

chloroacetyl chloride with dimethylamine.[6][7] A similar procedure would be followed for the

deuterated version, using deuterated dimethylamine.

Reaction Workflow:

Reaction Setup Amidation Reaction Workup and Purification

Prepare mixed solution:
Alkali metal salt, water, and

chlorinated hydrocarbon solvent

Cool solution to
-15°C to -8°C Introduce dimethylamine gas

Add chloroacetyl chloride
dropwise at -8°C to 5°C

(maintain pH 5-8)
React for 1-3 hours Filter reaction mixture Extract aqueous phase with

chlorinated hydrocarbon solvent
Combine organic phases,

dry, and concentrate
Purify by reduced

pressure distillation
Final Product:

N,N-dimethyl chloroacetamide

Click to download full resolution via product page

Caption: Workflow for the synthesis of N,N-dimethyl chloroacetamide.

Detailed Methodology:[7]

An alkali metal salt (e.g., sodium acetate) and water are added to a chlorinated

hydrocarbon solvent (e.g., dichloromethane).

The mixture is cooled to a temperature between -15°C and -8°C.

Dimethylamine gas is introduced into the cooled solution.

Chloroacetyl chloride is then added dropwise while maintaining the temperature between

-8°C and 5°C. The pH is controlled to be between 5 and 8 during the addition.
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The reaction is allowed to proceed for 1 to 3 hours after the addition is complete.

The resulting product mixture is filtered.

The aqueous phase is extracted with the chlorinated hydrocarbon solvent.

The organic phases are combined, dried over an appropriate drying agent, and the solvent

is removed under reduced pressure.

The crude product is then purified by vacuum distillation to yield N,N-dimethyl

chloroacetamide.

B. Quality Analysis by Gas Chromatography (GC)

The purity of 2-Chloro-N,N-dimethylacetamide is often determined by Gas Chromatography

(GC).

General Protocol:

Sample Preparation: Prepare a dilute solution of the compound in a suitable volatile

solvent (e.g., dichloromethane or ethyl acetate).

Instrumentation: Use a gas chromatograph equipped with a Flame Ionization Detector

(FID).

Column: A non-polar or medium-polarity capillary column is typically suitable.

Carrier Gas: Use an inert gas like helium or nitrogen at a constant flow rate.

Temperature Program:

Injector Temperature: Set to a temperature that ensures rapid vaporization without

decomposition (e.g., 250°C).

Oven Temperature: Start at a low temperature (e.g., 60°C), hold for a few minutes, then

ramp up at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 280°C) and

hold.
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Detector Temperature: Set higher than the final oven temperature (e.g., 300°C).

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample.

Data Analysis: The purity is determined by calculating the area percentage of the main

peak corresponding to 2-Chloro-N,N-dimethylacetamide. An assay of ≥97.0% is a

common purity specification.[4]

For deuterated compounds like 2-Chloro-N,N-dimethylacetamide-d3, mass spectrometry

(GC-MS or LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are also used for

structural confirmation and to determine the degree of deuterium incorporation.[2]

Safety and Handling
2-Chloro-N,N-dimethylacetamide is a hazardous substance that requires careful handling.

Hazard Identification:

Acute Toxicity: Harmful if swallowed.[3][4]

Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[3][8]

Respiratory Irritation: May cause respiratory irritation.[8]

Recommended Handling Procedures:

Work in a well-ventilated area, preferably under a chemical fume hood.[8]

Avoid contact with skin, eyes, and clothing.[9]

Do not breathe vapors or mist.[8]

Wash hands thoroughly after handling.[8]

Keep away from heat, sparks, and open flames.[10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[11]
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Skin Protection: Wear chemically resistant gloves (e.g., butyl rubber) and protective

clothing.[8][9]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved

respirator with an appropriate cartridge for organic vapors.[9]

Storage:

Store in a cool, dry, and well-ventilated place.[8]

Keep containers tightly closed.[8]

Store in a corrosives area, away from incompatible materials such as strong oxidizing

agents, strong bases, and strong acids.[8]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[8]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove

all contaminated clothing. Seek immediate medical attention.[8]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[8]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[8]

This guide is intended for informational purposes only and should not be used as a substitute

for a comprehensive safety data sheet (SDS) or professional consultation. Always refer to the

specific SDS for the most current and detailed safety information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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